N4-cyclopropylcyclohexane-1,4-diamine chemical structure and properties
N4-cyclopropylcyclohexane-1,4-diamine chemical structure and properties
An In-Depth Technical Guide to N4-cyclopropylcyclohexane-1,4-diamine: A Privileged Scaffold for Drug Discovery
Executive Summary
N4-cyclopropylcyclohexane-1,4-diamine is a bifunctional organic molecule that merges two structurally significant motifs in medicinal chemistry: the rigid cyclohexane-1,4-diamine core and the metabolically robust cyclopropyl group. The strategic incorporation of the cyclopropyl moiety onto the diamine scaffold yields a versatile building block with compelling properties for drug development. The cyclohexane framework provides a three-dimensional, conformationally restricted scaffold, enabling precise spatial orientation of pharmacophoric elements. Concurrently, the N-cyclopropyl group is a well-established bioisostere for enhancing metabolic stability, modulating basicity (pKa), and improving ligand-receptor interactions. This guide offers a comprehensive technical overview of its chemical structure, physicochemical properties, synthetic methodologies, and its strategic application in modern drug discovery programs, providing researchers and scientists with a foundational understanding of its potential.
Part 1: Molecular Architecture and Physicochemical Properties
Chemical Structure Analysis
The molecular architecture of N4-cyclopropylcyclohexane-1,4-diamine is defined by a cyclohexane ring substituted at the 1 and 4 positions with amino groups. One nitrogen atom is part of a primary amine (-NH2), while the other is a secondary amine, bonded to a cyclopropyl ring.
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Cyclohexane Core: The cyclohexane ring typically adopts a stable chair conformation to minimize steric strain. The 1,4-diamine substitution can exist as two stereoisomers: cis and trans. The trans isomer, with both amino groups in equatorial positions (or both in axial), is thermodynamically more stable and is often the preferred isomer in synthetic and medicinal chemistry applications due to its well-defined and rigid geometry.[1][2] This rigidity is crucial for reducing the entropic penalty upon binding to a biological target.[3][4]
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Amine Functionality: The presence of two amine groups—one primary and one secondary—provides two distinct points for chemical modification, allowing for the generation of diverse chemical libraries. Their basicity (pKa) is a critical determinant of the molecule's pharmacokinetic profile, including solubility and cell permeability.
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Cyclopropyl Group: This three-membered carbocycle is not merely a small alkyl substituent. Its unique electronic properties and strained ring structure confer significant advantages. The carbon-hydrogen bonds are stronger than in typical alkanes, making the moiety less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[3][5] This feature is frequently exploited to block metabolic hotspots and enhance a drug candidate's half-life.
Physicochemical Properties
A molecule's absorption, distribution, metabolism, and excretion (ADME) profile is dictated by its physicochemical properties. The table below summarizes key computed and expected properties for trans-N4-cyclopropylcyclohexane-1,4-diamine.
| Property | Value | Significance in Drug Discovery |
| Molecular Formula | C₉H₁₈N₂ | Provides the elemental composition. |
| Molecular Weight | 154.25 g/mol | Falls well within the range for "rule of five" compliance, favoring good oral bioavailability. |
| pKa¹ (Primary Amine) | ~10.5 - 10.8 | The primary amine is a strong base, likely to be protonated at physiological pH (7.4), enhancing aqueous solubility. |
| pKa² (Secondary Amine) | ~10.8 - 11.2 | The N-cyclopropyl group can slightly increase basicity compared to N-isopropyl, influencing receptor interactions and solubility.[5] |
| cLogP (Calculated) | ~1.5 - 1.8 | The cyclopropyl group adds lipophilicity, balancing the polarity of the amine groups to achieve optimal cell membrane permeability. |
| Hydrogen Bond Donors | 3 (one -NH₂ and one -NH) | Provides multiple points for forming hydrogen bonds with a biological target, contributing to binding affinity. |
| Hydrogen Bond Acceptors | 2 (two N atoms) | The nitrogen lone pairs can act as hydrogen bond acceptors. |
| Rotatable Bonds | 2 | The low number of rotatable bonds reflects the molecule's conformational rigidity, which is entropically favorable for target binding.[4] |
Part 2: Synthesis and Characterization
Retrosynthetic Analysis and Synthetic Strategy
The synthesis of N4-cyclopropylcyclohexane-1,4-diamine can be approached through several reliable organic chemistry transformations. A logical and efficient strategy involves the mono-N-alkylation of a protected cyclohexane-1,4-diamine derivative. The use of a protecting group, such as the tert-butoxycarbonyl (Boc) group, is critical to ensure selectivity and prevent dialkylation.
A common retrosynthetic pathway begins by disconnecting the cyclopropyl-nitrogen bond, identifying a mono-protected 1,4-diaminocyclohexane and a cyclopropyl-containing electrophile as key precursors.
Caption: Retrosynthetic analysis of N4-cyclopropylcyclohexane-1,4-diamine.
Detailed Experimental Protocol: Reductive Amination
This protocol outlines a robust, two-step procedure starting from commercially available trans-1,4-cyclohexanediamine, involving mono-Boc protection followed by reductive amination.
Step 1: Synthesis of tert-butyl (trans-4-aminocyclohexyl)carbamate
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Reagents & Setup: Dissolve trans-cyclohexane-1,4-diamine (1.0 eq) in methanol (MeOH) in a round-bottom flask equipped with a magnetic stirrer.[6] Cool the solution to 0 °C in an ice bath.
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Protection: To the stirred solution, add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.0 eq) in MeOH dropwise over 30 minutes.
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Reaction: Allow the reaction mixture to warm to room temperature and stir for 16-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC).
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Work-up & Purification: Remove the solvent under reduced pressure. Redissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield the mono-protected diamine.[6]
Step 2: Synthesis of tert-butyl (trans-4-(cyclopropylamino)cyclohexyl)carbamate
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Reagents & Setup: To a solution of the product from Step 1 (1.0 eq) and cyclopropanecarboxaldehyde (1.1 eq) in dichloromethane (DCM), add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) in portions at room temperature.
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Reaction: Stir the reaction mixture at room temperature for 12-18 hours until the starting material is consumed (monitored by TLC).
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Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with DCM.
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Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by column chromatography.
Step 3: Deprotection to yield N4-cyclopropylcyclohexane-1,4-diamine
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Reagents & Setup: Dissolve the Boc-protected product from Step 2 in DCM.
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Deprotection: Add an excess of trifluoroacetic acid (TFA) or a solution of hydrochloric acid (HCl) in dioxane and stir at room temperature for 2-4 hours.
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Isolation: Remove the solvent and excess acid under reduced pressure. The resulting salt can be neutralized with a base (e.g., NaOH solution) and extracted with an organic solvent to yield the free diamine, or it can be isolated as the corresponding salt.
Spectroscopic and Analytical Characterization
Confirmation of the final structure relies on standard analytical techniques:
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¹H NMR: Expected signals include a complex multiplet for the cyclohexane ring protons, a characteristic multiplet for the cyclopropyl methine proton, and multiplets for the cyclopropyl methylene protons typically found in the upfield region (δ 0.3-0.8 ppm).[7] The N-H protons will appear as broad singlets.
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¹³C NMR: The spectrum should show distinct signals for the carbons of the cyclohexane ring and the three carbons of the cyclopropyl group.[8]
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Mass Spectrometry (MS): Electrospray ionization (ESI-MS) should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 155.15.
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Infrared (IR) Spectroscopy: Characteristic N-H stretching vibrations for both primary and secondary amines would be observed in the range of 3300-3500 cm⁻¹.[9]
Part 3: Applications in Drug Discovery and Medicinal Chemistry
Strategic Value of the N-Cyclopropyl Moiety
The N-cyclopropyl group is a "privileged" structural motif in medicinal chemistry, employed to overcome common drug development hurdles.[10]
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Enhanced Metabolic Stability: The high C-H bond dissociation energy of the cyclopropyl ring reduces its susceptibility to CYP-mediated oxidation, a major pathway for drug metabolism.[5] This often translates to improved oral bioavailability and a longer plasma half-life.
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Increased Potency and Selectivity: The rigid nature of the cyclopropyl ring can lock a molecule into a bioactive conformation, reducing the entropic cost of binding to its target and thereby increasing potency.[3][4] This conformational constraint can also enhance selectivity by disfavoring binding to off-target proteins.
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Modulation of Physicochemical Properties: As a bioisosteric replacement for groups like gem-dimethyl or vinyl, the cyclopropyl group can fine-tune lipophilicity (LogP) and aqueous solubility, optimizing the ADME profile of a lead compound.[3]
The Cyclohexane-1,4-diamine Core as a 3D Scaffold
The trans-cyclohexane-1,4-diamine core is a highly valued scaffold because it provides a rigid, non-aromatic linker that projects its two functional groups in well-defined, opposing vectors (diaxial or diequatorial).[11] This predictable three-dimensional structure is ideal for:
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Fragment-Based Drug Discovery (FBDD): Serving as a core to link different pharmacophoric fragments.
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PROTACs: Acting as a rigid linker in Proteolysis Targeting Chimeras (PROTACs) to connect a target-binding warhead and an E3 ligase ligand.[12]
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Systematic SAR Studies: Allowing for the systematic exploration of chemical space by attaching various substituents to the two amine groups. Derivatives of cyclohexane-1,4-diamine have been successfully developed as allosteric inhibitors of MALT1, highlighting the scaffold's utility in targeting protein-protein interactions.[13]
Workflow for Derivative Synthesis and Screening
N4-cyclopropylcyclohexane-1,4-diamine is an ideal starting point for building a library of diverse compounds for high-throughput screening. The remaining primary amine serves as a versatile chemical handle for derivatization via reactions such as acylation, sulfonylation, or further reductive amination.
Caption: Drug discovery workflow using the title scaffold.
Part 4: Safety and Handling
N4-cyclopropylcyclohexane-1,4-diamine, as an aliphatic diamine, should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.
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Hazards: Compounds of this class are typically corrosive and can cause severe skin burns and eye damage.[8] They may also be harmful if swallowed or inhaled.
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Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.
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Storage: Store in a tightly sealed container in a cool, dry place, away from strong oxidizing agents and acids.
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